Cas no 91868-79-0 (2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetic acid)

• Product Name: 2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetic acid
• CAS No: 91868-79-0
• MF: C₆H₇N₃O₃S
• MW: 201.203079462051
• MDL: MFCD00071528
• CID: 803194
• PubChem ID: 5486924
• Update Time: 2025-11-02

2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetic acid,2-amino-a-(methoxyimino)-
• (2Z)-(Acetoxyimino)(2-amino-1,3-thiazol-4-yl)acetic acid
• 2-Amino-alpha-(Methoxyimino)-4-Thiazoleacetic Acid
• 2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetic acid
• 2-methoxyimino-2-(2-aminothiazol-4-yl)acetic acid
• FT-0622501
• (Z)-2-(2-Amino-4-thiazolyl)-2-(methoxyimino)acetic Acid
• 2-(2-amino-4-thiazolyl)-2-methoxyimino-acetic acid
• NLARCUDOUOQRPB-UHFFFAOYSA-N
• DTXSID90867184
• 2-aminothiazolyl-2-methoxyimino acetic acid
• 91868-79-0
• 2-(2-amino-thiazolyl)-2-methoxyiminoacetic acid
• 2-(2-aminothiazol-4-yl)-2-methoxyiminoacetic acid
• 2-methoxyimino-2-(2-imino-2,3-dihydrothiazol-4-yl)acetic acid
• SCHEMBL968132
• 2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetic acid
• (2-amino-1,3-thiazol-4-yl)(methoxyimino)acetic acid
• MFCD00010416
• 2-(2-Aminothiazol-4-yl)-2-(methoxyimino)acetic acid
• 2-methoxyimino-2-(2-amino-1,3-thiazol-4-yl)acetic acid
• (Z)-2-(2-aminothiazol-4-yl)-2-(methoxyimino)acetic acid
• PD120446
• SY004235
• 65872-41-5
• (2-TERT-BUTOXYCARBONYLAMINO-THIAZOL-4-YL)-ACETICACID
• 2-(2-amino-4-thiazolyl)-2-methoxyiminoacetic acid

• MDL： MFCD00071528
• Inchi： 1S/C6H7N3O3S/c1-12-9-4(5(10)11)3-2-13-6(7)8-3/h2H,1H3,(H2,7,8)(H,10,11)
• InChI Key： NLARCUDOUOQRPB-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C(C(=O)O)=NOC

Computed Properties

• Exact Mass: 201.02081227g/mol
• Monoisotopic Mass: 201.02081227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetic acid

Comprehensive Guide to 2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetic acid (CAS No. 91868-79-0)

2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetic acid (CAS No. 91868-79-0) is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. This compound, often referred to in scientific literature due to its unique structure, belongs to the class of thiazole derivatives, which are known for their diverse biological activities. The presence of both amino and methoxyimino functional groups makes it a versatile intermediate in the development of novel therapeutic agents.

The molecular formula of 2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetic acid is C₆H₇N₃O₃S, and its molecular weight is approximately 201.20 g/mol. Its structure features a thiazole ring substituted with an amino group at the 2-position and a methoxyimino acetic acid moiety at the 4-position. This configuration is particularly interesting to researchers due to its potential role in enhancing the bioavailability and stability of drug molecules.

One of the most prominent applications of 2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetic acid is in the synthesis of cephalosporin antibiotics. The compound serves as a key intermediate in the production of third-generation cephalosporins, which are widely used to treat bacterial infections. Its ability to improve the pharmacokinetic properties of these antibiotics has made it a subject of extensive research. Additionally, its derivatives are being explored for their potential in treating resistant bacterial strains, a topic of high relevance given the global concern over antibiotic resistance.

In recent years, the demand for 2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetic acid has surged due to its role in the development of new antimicrobial agents. Researchers are particularly interested in its mechanism of action, which involves inhibiting bacterial cell wall synthesis. This aligns with current trends in pharmaceutical research, where there is a growing emphasis on discovering compounds that can combat multidrug-resistant bacteria. The compound's unique structural features make it a promising candidate for further investigation.

From a synthetic chemistry perspective, 2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetic acid is valued for its reactivity and versatility. It can undergo various chemical transformations, including condensation reactions and nucleophilic substitutions, to yield a wide range of derivatives. This flexibility is crucial for medicinal chemists who aim to optimize drug candidates for better efficacy and safety. The compound's stability under different pH conditions also makes it suitable for formulation studies.

The market for 2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetic acid is expected to grow steadily, driven by the increasing need for advanced antibiotics and the expansion of the pharmaceutical industry in emerging economies. Companies specializing in fine chemicals and custom synthesis are actively investing in the production of this compound to meet the rising demand. Furthermore, regulatory approvals for new cephalosporin-based drugs are likely to create additional opportunities for its use.

In conclusion, 2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetic acid (CAS No. 91868-79-0) is a compound of significant scientific and commercial importance. Its applications in antibiotic development, coupled with its synthetic versatility, make it a valuable asset in modern pharmaceutical research. As the fight against antibiotic-resistant infections intensifies, this compound is poised to play an even more critical role in the discovery of next-generation therapeutics.